(5Z)-5-[(5-bromo-2-ethoxyphenyl)methylidene]-3-[(pyridin-3-yl)methyl]-2-sulfanylideneimidazolidin-4-one

Specification

• CAS No.: 320422-91-1
• Molecular Formula: C18H16BrN3O2S
• Molecular Weight: 418.31
• IUPAC Name: (5Z)-5-[(5-bromo-2-ethoxyphenyl)methylidene]-3-(pyridin-3-ylmethyl)-2-sulfanylideneimidazolidin-4-one
• Standard InChI: InChI=1S/C18H16BrN3O2S/c1-2-24-16-6-5-14(19)8-13(16)9-15-17(23)22(18(25)21-15)11-12-4-3-7-20-10-12/h3-10H,2,11H2,1H3,(H,21,25)/b15-9-
• Standard InChI Key: KNBVOPQEYQBQBA-DHDCSXOGSA-N
• SMILES: CCOC1=C(C=C(C=C1)Br)C=C2C(=O)N(C(=S)N2)CC3=CN=CC=C3

Introduction

(5Z)-5-[(5-bromo-2-ethoxyphenyl)methylidene]-3-[(pyridin-3-yl)methyl]-2-sulfanylideneimidazolidin-4-one is a complex organic molecule belonging to the class of imidazolidinones. This compound is characterized by its unique structural features, including a bromophenyl moiety, an ethoxy group, and a pyridine ring, which contribute to its chemical properties and potential biological activities.

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{18}$H$_{16}$BrN$_{3}$O$_{2}$S

• Molecular Weight: 418.31 g/mol.

Synthesis Methods

The synthesis of (5Z)-5-[(5-bromo-2-ethoxyphenyl)methylidene]-3-[(pyridin-3-yl)methyl]-2-sulfanylideneimidazolidin-4-one typically involves multi-step organic reactions. Common methods include:

• Multi-step Organic Reactions: Involving the formation of imidazolidinone rings and the incorporation of the bromophenyl and pyridinyl groups.

• Spectroscopic Analysis: Techniques such as infrared spectroscopy are used to confirm the presence of functional groups.

Potential Applications

This compound's potential applications are diverse, given its complex structure and the presence of several functional groups. Research into its efficacy could yield insights into various scientific domains, including:

• Biological Activities: The compound may exhibit diverse biological activities due to its structural features.

• Chemical Reactivity: The presence of reactive groups makes it suitable for further chemical modifications.